Cas no 1361515-63-0 (2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine)

• Product Name: 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine
• CAS No: 1361515-63-0
• MF: C₁₇H₆Cl₆IN
• MW: 563.858710765839
• CID: 4968522
• Update Time: 2025-06-25

2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine

• Inchi： 1S/C17H6Cl6IN/c18-9-3-1-7(13(20)15(9)22)12-6-5-11(24)17(25-12)8-2-4-10(19)16(23)14(8)21/h1-6H
• InChI Key： JQYJMKJBFSXUAJ-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C=CC(=C(C=2Cl)Cl)Cl)N=C1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 457
• XLogP3: 8.6
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine

2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine (CAS No. 1361515-63-0): An Overview of Its Structure, Synthesis, and Applications

2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine (CAS No. 1361515-63-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its intricate molecular architecture, featuring a pyridine ring substituted with two trichlorophenyl groups and an iodine atom at the 3-position.

The synthesis of 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine is a multi-step process that requires precise control over reaction conditions to achieve the desired product. One of the most common synthetic routes involves the coupling of 2,6-dibromopyridine with 2,3,4-trichlorophenylboronic acid followed by iodination at the 3-position. This method has been extensively studied and optimized to improve yield and purity. Recent advancements in transition-metal-catalyzed cross-coupling reactions have further enhanced the efficiency of this synthesis.

In terms of its physical properties, 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine is a solid at room temperature with a high melting point. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for various chemical reactions and analytical techniques. The compound's stability under different conditions has also been investigated to ensure its reliability in practical applications.

The unique electronic properties of 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine make it an attractive candidate for use in medicinal chemistry. The presence of multiple chlorine atoms and an iodine atom imparts significant electron-withdrawing effects, which can influence the compound's biological activity. Recent studies have explored its potential as a lead compound for the development of new drugs targeting various diseases. For instance, preliminary research has shown that derivatives of this compound exhibit promising antiviral and anticancer activities.

In the field of materials science, 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine has been investigated for its potential use in organic electronics and photovoltaic devices. The compound's strong electron-withdrawing groups can enhance charge transport properties and improve device performance. Researchers have synthesized various derivatives to optimize these properties and have reported promising results in terms of efficiency and stability.

The environmental impact of 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine is another important consideration. While the compound itself is not classified as a hazardous substance under current regulations, its production and disposal must be managed carefully to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to the synthesis of this compound to reduce waste and improve sustainability.

To further advance the understanding and application of 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine, ongoing research is focused on several key areas. These include the development of more efficient synthetic methods, the exploration of new derivatives with enhanced properties, and the evaluation of its biological activity against a broader range of targets. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of this intriguing compound.

In conclusion, 2,6-Bis(2,3,4-trichlorophenyl)-3-iodopyridine (CAS No. 1361515-63-0) represents a fascinating example of how complex organic molecules can be designed and synthesized to address specific challenges in various scientific disciplines. Its unique structure and properties make it a valuable tool for researchers working in medicinal chemistry and materials science. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered.